Cas no 651042-71-6 (4-Bromo-7-methoxy-2-methylquinoline)

• Product Name: 4-Bromo-7-methoxy-2-methylquinoline
• CAS No: 651042-71-6
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 499609
• PubChem ID: 329773607
• Update Time: 2025-05-25

4-Bromo-7-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methoxy-2-methylquinoline
• 4-Bromo-7-methoxy-2-methyl-quinoline
• Quinoline,4-bromo-7-methoxy-2-methyl-
• Quinoline,4-bromo-7-methoxy-2-methyl
• BBB04271
• SB38132
• FT-0646433
• 4-Bromo-7-methoxy-2-methylquinoline, AldrichCPR
• 651042-71-6
• MFCD11505130
• CS-0454595
• DTXSID10468430
• SCHEMBL5256820
• DB-073574

• MDL： MFCD11505130
• Inchi： 1S/C11H10BrNO/c1-7-5-10(12)9-4-3-8(14-2)6-11(9)13-7/h3-6H,1-2H3
• InChI Key： PDBRKLPZZOUBFI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C=C(C=CC2=1)OC

Computed Properties

• Exact Mass: 250.99500
• Monoisotopic Mass: 250.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.455
• Boiling Point: 341.297°C at 760 mmHg
• Flash Point: 160.211°C
• Refractive Index: 1.627
• PSA: 22.12000
• LogP: 3.31430

4-Bromo-7-methoxy-2-methylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-Bromo-7-methoxy-2-methylquinoline

Recent Advances in the Application of 4-Bromo-7-methoxy-2-methylquinoline (CAS: 651042-71-6) in Chemical Biology and Pharmaceutical Research

4-Bromo-7-methoxy-2-methylquinoline (CAS: 651042-71-6) is a quinoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel therapeutic agents.

One of the most notable applications of 4-Bromo-7-methoxy-2-methylquinoline is its use as a building block in the synthesis of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop selective inhibitors for specific kinase targets, demonstrating promising results in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of quinoline-based inhibitors using 4-Bromo-7-methoxy-2-methylquinoline as a key intermediate, showing potent activity against EGFR mutations.

In addition to its role in kinase inhibition, 4-Bromo-7-methoxy-2-methylquinoline has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.

The synthetic versatility of 4-Bromo-7-methoxy-2-methylquinoline further extends to its use in fluorescence labeling and imaging. Researchers have modified this compound to create fluorescent probes for tracking biological processes in real-time. A 2022 study in Chemical Communications demonstrated its application in visualizing intracellular kinase activity, providing valuable insights into cellular dynamics. This advancement underscores the compound's utility beyond traditional drug discovery, bridging the gap between chemical biology and diagnostic imaging.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 4-Bromo-7-methoxy-2-methylquinoline. Recent efforts have focused on improving solubility and bioavailability through structural modifications. For example, a 2023 patent application disclosed novel formulations incorporating this compound, aiming to enhance its therapeutic efficacy. These developments highlight the ongoing innovation in leveraging 4-Bromo-7-methoxy-2-methylquinoline for pharmaceutical applications.

In conclusion, 4-Bromo-7-methoxy-2-methylquinoline (CAS: 651042-71-6) continues to be a valuable scaffold in chemical biology and drug discovery. Its diverse applications—from kinase inhibition to antimicrobial activity and fluorescence imaging—demonstrate its broad utility. Future research is expected to further explore its potential, particularly in addressing unmet medical needs and advancing personalized medicine. As the field evolves, this compound is likely to remain a focal point for interdisciplinary research efforts.